Cas no 2172197-58-7 (4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2172197-58-7
• MF: C₁₀H₁₁FN₂O₂
• MW: 210.204945802689
• CID: 6178808
• PubChem ID: 165447230
• Update Time: 2025-06-08

4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid
• EN300-1457612
• 2172197-58-7

• Inchi： 1S/C10H11FN2O2/c11-6-1-2-9(13-3-6)7-4-12-5-8(7)10(14)15/h1-3,7-8,12H,4-5H2,(H,14,15)
• InChI Key： BJKILYQZXRGAMP-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)C1CNCC1C(=O)O

Computed Properties

• Exact Mass: 210.08045576g/mol
• Monoisotopic Mass: 210.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 62.2Ų

Additional information on 4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid

Introduction to 4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 2172197-58-7)

4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid, identified by the chemical compound code CAS No. 2172197-58-7, is a significant molecule in the realm of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic organic molecules, featuring a pyrrolidine core structure linked to a fluorinated pyridine moiety. The presence of a fluorine atom at the 5-position of the pyridine ring introduces unique electronic and steric properties, making this scaffold highly valuable for designing bioactive molecules with enhanced binding affinity and metabolic stability.

The pyrrolidine moiety is a prominent pharmacophore in drug discovery, frequently incorporated into therapeutic agents due to its ability to mimic the natural amino acid proline, thereby facilitating interactions with biological targets such as enzymes and receptors. The carboxylic acid group at the 3-position of the pyrrolidine ring further extends the structural diversity, enabling various functionalization strategies that can modulate pharmacokinetic and pharmacodynamic profiles. Together, these structural elements contribute to the compound's potential as a precursor or intermediate in the synthesis of novel pharmaceuticals.

In recent years, 4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid has garnered attention in academic and industrial research due to its versatile applications. The fluorine substituent, in particular, is well-documented for its role in enhancing drug-like properties such as lipophilicity, solubility, and resistance to enzymatic degradation. This makes it an attractive component in the development of small-molecule inhibitors and modulators for treating a range of diseases.

One of the most compelling aspects of this compound is its utility in medicinal chemistry as a building block for more complex molecules. Researchers have leveraged its scaffold to develop candidates targeting various therapeutic areas, including oncology, neurology, and inflammatory diseases. For instance, derivatives of 4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid have been investigated for their potential to interact with kinases and other enzymes implicated in cancer progression. The fluorine atom's ability to participate in hydrogen bonding and π-stacking interactions further enhances its compatibility with biological targets.

The synthesis of 4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by cyclization or coupling strategies to introduce the pyrrolidine ring. Advances in catalytic methods have also enabled more efficient and sustainable synthetic pathways, aligning with green chemistry principles.

From a computational chemistry perspective, the molecular structure of 4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid has been extensively studied using various modeling techniques. Quantum mechanical calculations have provided insights into its electronic structure, helping researchers predict its reactivity and interaction with biological targets. Additionally, molecular dynamics simulations have been employed to understand how this compound behaves within biological membranes and binding pockets.

The pharmacological potential of this compound has been explored through both experimental and computational approaches. In vitro assays have demonstrated that derivatives based on this scaffold exhibit inhibitory activity against several disease-relevant targets. For example, studies have shown that certain analogs can modulate the activity of Janus kinases (JAKs), which are involved in immune responses and inflammatory processes. The fluorine atom's influence on electronic distribution has been shown to fine-tune binding affinities, leading to more potent inhibitors.

Recent preclinical studies have further highlighted the therapeutic promise of 4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid derivatives. Animal models have provided evidence of their efficacy in reducing inflammation and tumor growth, supporting their potential for clinical translation. These findings underscore the importance of fluorinated heterocycles in drug development and reinforce their role as key components in next-generation therapeutics.

The regulatory landscape for compounds like 4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid is governed by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulatory bodies ensure that new drug candidates meet stringent safety and efficacy standards before they can be approved for human use. The growing interest in fluorinated compounds has led to updated guidelines that address their unique properties and potential benefits.

In conclusion, 4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 2172197-58-7) represents a promising scaffold in pharmaceutical chemistry with significant potential for developing novel therapeutics. Its structural features, particularly the fluorinated pyridine moiety and carboxylic acid group, make it an ideal candidate for further exploration in drug discovery programs. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.